Cas no 76964-28-8 (2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde)

• Product Name: 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde
• CAS No: 76964-28-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 536963
• PubChem ID: 13489223
• Update Time: 2025-06-20

2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde
• DTXSID40542050
• (2-ethyl-[1,3]dioxolan-2-yl)acetaldehyde
• 76964-28-8
• SCHEMBL2416066
• RSBUECUWOUTIPA-UHFFFAOYSA-N
• (2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde

• Inchi： 1S/C7H12O3/c1-2-7(3-4-8)9-5-6-10-7/h4H,2-3,5-6H2,1H3
• InChI Key： RSBUECUWOUTIPA-UHFFFAOYSA-N
• SMILES： O1CCOC1(CC=O)CC

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde

Introduction to 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde (CAS No. 76964-28-8) and Its Applications in Modern Chemical Biology

2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde, identified by the chemical compound code CAS No. 76964-28-8, is a significant molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to the class of acetaldehyde derivatives, characterized by its unique dioxolan ring structure, which imparts distinct reactivity and biological properties. The ethyl substituent on the dioxolan ring further modulates its chemical behavior, making it a versatile intermediate in synthetic chemistry and drug development.

The dioxolan moiety, a five-membered oxygen-containing heterocycle, is well-documented for its role in stabilizing reactive intermediates and facilitating nucleophilic additions. In the context of 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde, this structural feature enhances its utility as a building block for more complex molecules. The presence of the aldehyde group (CHO) at the second position of the dioxolan ring makes it particularly valuable for condensation reactions, such as those involving amines or hydrazines, leading to Schiff bases or hydrazones—compounds that have been extensively studied for their pharmacological activities.

Recent advancements in medicinal chemistry have highlighted the importance of acetaldehyde derivatives in developing novel therapeutic agents. The ethyl group in 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde contributes to its lipophilicity, which can be advantageous for membrane permeability and bioavailability in drug candidates. This property has garnered interest among researchers exploring treatments for neurological disorders, where blood-brain barrier penetration is often a critical challenge.

One of the most compelling applications of 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde lies in its role as a precursor for synthesizing bioactive molecules. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory and antioxidant properties. The dioxolan ring's stability allows for controlled reactions, enabling the introduction of diverse functional groups without compromising structural integrity. This flexibility has been leveraged to create compounds that mimic natural products or target specific enzymatic pathways implicated in diseases such as cancer and diabetes.

In clinical research, 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde has been employed to develop prodrugs—molecules that are inactive until metabolized within the body. The acetaldehyde moiety can undergo enzymatic cleavage to release active pharmacophores, enhancing therapeutic efficacy while minimizing side effects. This approach aligns with current trends in precision medicine, where tailored drug delivery systems are designed to optimize patient outcomes.

The synthesis of 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde typically involves multi-step organic transformations starting from commercially available precursors. The construction of the dioxolan ring often employs cyclocondensation reactions or metal-catalyzed coupling strategies. Recent innovations in catalytic systems have improved yields and reduced byproduct formation, making large-scale production more feasible. These advancements underscore the compound's industrial relevance and potential for commercialization.

From a computational chemistry perspective, virtual screening techniques have been used to identify novel derivatives of 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde with enhanced biological activity. Molecular docking studies have revealed that modifications at the ethyl substituent or the aldehyde group can significantly alter binding affinity to target proteins. Such insights have guided experimental efforts toward optimizing lead compounds for preclinical testing.

The environmental impact of synthesizing and utilizing 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde is also a growing area of interest. Green chemistry principles have been applied to develop more sustainable synthetic routes, including solvent-free reactions or biocatalytic methods. These efforts not only reduce waste but also align with regulatory requirements for reducing hazardous exposures during drug development.

Future directions in research may explore the incorporation of 2-(2-Ethyl-1,3-dioxolan-2-yl)acetaldehyde into nanotechnology platforms for targeted drug delivery. Its structural features could enable integration with nanoparticles or liposomes designed to enhance therapeutic delivery systems across various disease models. Such interdisciplinary approaches highlight the compound's potential as a cornerstone in next-generation pharmaceutical innovations.